Cas no 922068-32-4 (ethyl 4-{(furan-2-yl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-{(furan-2-yl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 922068-32-4
• MF: C₁₉H₁₉N₃O₄
• MW: 353.371864557266
• CID: 6353069
• PubChem ID: 16801946
• Update Time: 2025-05-20

ethyl 4-{(furan-2-yl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{(furan-2-yl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• 922068-32-4
• ethyl 4-(furan-2-ylmethylamino)-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
• ethyl 4-((furan-2-ylmethyl)amino)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate
• AKOS024635168
• ethyl 4-{[(furan-2-yl)methyl]amino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• F2272-0282

• Inchi： 1S/C19H19N3O4/c1-3-25-19(24)18-16(20-12-15-5-4-10-26-15)11-17(23)22(21-18)14-8-6-13(2)7-9-14/h4-11,20H,3,12H2,1-2H3
• InChI Key： RWZONAMSWDTVRW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC1=CC(N(C2C=CC(C)=CC=2)N=C1C(=O)OCC)=O

Computed Properties

• Exact Mass: 353.13755610g/mol
• Monoisotopic Mass: 353.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.1Ų

Additional information on ethyl 4-{(furan-2-yl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Ethyl 4-{(Furan-2-yl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate: A Comprehensive Overview

Ethyl 4-{(furan-2-yl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No: 922068-32-4) is a complex organic compound with a unique structure that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of dihydropyridazines, which are known for their versatile applications in drug design and development. The molecule incorporates several functional groups, including a furan moiety, an amino group, and a carboxylate ester, making it a promising candidate for various biological activities.

The dihydropyridazine core of this compound is a six-membered ring system with two nitrogen atoms at positions 1 and 3. This structure is highly flexible and can accommodate various substituents, which is advantageous for tuning the compound's physicochemical properties and bioactivity. The furan group attached to the nitrogen at position 4 introduces aromaticity and potential hydrogen bonding capabilities, enhancing the molecule's stability and interaction with biological targets.

Recent studies have highlighted the importance of dihydropyridazine derivatives in the development of kinase inhibitors, which are critical for targeting various diseases such as cancer and inflammatory disorders. The 4-methylphenyl substituent in this compound contributes to increased lipophilicity, potentially improving its absorption and bioavailability when administered as a drug candidate.

The carboxylate ester group at position 3 plays a crucial role in modulating the compound's solubility and permeability across biological membranes. This functional group can be further modified to optimize the compound's pharmacokinetic profile, making it more suitable for therapeutic applications.

Research into furan-containing compounds has revealed their potential as antioxidants and anti-inflammatory agents due to their ability to scavenge free radicals and inhibit pro-inflammatory pathways. The presence of the furan moiety in this compound suggests that it may exhibit similar properties, making it a valuable addition to the arsenal of natural product-inspired drugs.

In terms of synthesis, ethyl 4-{(furan-2-yl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and oxidation steps. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various protein targets using molecular docking studies. These studies have shown that the compound has potential interactions with key enzymes involved in cellular signaling pathways, such as tyrosine kinases and phosphatases.

Moreover, preliminary in vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further studies are required to validate these findings and explore its mechanism of action in greater detail.

In conclusion, ethyl 4-{(furan-2-yl)methylamino}-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate represents a promising lead compound for drug discovery efforts targeting various therapeutic areas. Its unique structure, combined with recent research advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in the development of novel pharmaceutical agents.